1-{[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-thienyl]methyl}azetidine

• Molecular Formula: C14H22BNO2S
• Molecular Weight: 279.2 g/mol
• IUPAC Name: 1-[[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophen-2-yl]methyl]azetidine
• InChI: InChI=1S/C14H22BNO2S/c1-13(2)14(3,4)18-15(17-13)11-8-12(19-10-11)9-16-6-5-7-16/h8,10H,5-7,9H2,1-4H3
• InChI Key: YKXXLYRMKPATQA-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CSC(=C2)CN3CCC3

Description

1-{[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-thienyl]methyl}azetidine is a useful research compound. Its molecular formula is C14H22BNO2S and its molecular weight is 279.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of azetidine (0.014 g, 0.252 mmol) in THF (1 mL) was added to a solution of 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-thiophenecarbaldehyde (0.05 g, 0.210 mmol) in THF (1 mL) in 1-Dram vial and let stir for 30 minutes. Sodium Cyanoborohydride Resin (0.128 g, 0.583 mol, 2.33 mmol/g)) was then added to the mixture and let stir 3 days. The mixture was then agitated for 3 hrs with MP-Isocyanate Resin (0.135 g, 0.230 mmol, 1.7 mmol/g) and THF (2 mL). The reaction was resubjected to the same amounts of Sodium Cyanoborohydride Resin and amine as above and stirred for 2 days. The resins were then filtered and solvent concentrated to give 0.035 g of the title compound.